N-(2-fluorophenyl)-2-(3-(phenylsulfonyl)-1H-indol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-fluorophenyl)-2-(3-(phenylsulfonyl)-1H-indol-1-yl)acetamide, commonly known as FIIN-3, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications. This compound is a selective inhibitor of fibroblast growth factor receptor (FGFR) kinases, which are involved in various cellular processes such as cell differentiation, proliferation, and survival.
Scientific Research Applications
- The compound has been investigated for its antimicrobial potential. In vitro studies have shown that certain derivatives of this compound exhibit significant antibacterial activity against various strains . Specifically, compounds 11b, 11e, 11f, and 11h demonstrated potency against tested bacterial strains.
- Additionally, in silico studies revealed that these same compounds interact with FtsZ, a key protein involved in bacterial cell division. Targeting FtsZ could lead to the development of novel antibacterial agents .
- The 3,5-bis(trifluoromethyl)phenyl motif found in related compounds has been utilized extensively in H-bond catalysts. Specifically, N,N′-bis[3,5-bis(trifluoromethyl)phenyl]thiourea (Schreiner’s thiourea) has played a crucial role in the development of organocatalysts .
- Indole derivatives, including those related to our compound, have been explored for their antitubercular potential. Researchers synthesized (E)-1-(2-(1H-indol-3-yl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-3(2H)-yl)-3-(substitutedphenyl)prop-2-en-1-one derivatives and evaluated their activity against Mycobacterium tuberculosis (H37Ra MTB) and Mycobacterium bovis (BCG) .
- Benzimidazole moieties, such as those present in our compound, are considered bioactive heterocyclic compounds. They exhibit a wide range of biological activities, including antimicrobial effects .
- Researchers have verified that benzimidazole molecules are effective against various strains of microorganisms .
- Although specific studies on our compound are limited, related indole derivatives have been explored in medicinal chemistry. Researchers have synthesized sulfonamide-based indole analogs with potential biological activity .
- The compound’s structural features, including the indole and benzimidazole moieties, make it an interesting candidate for catalyst development. Researchers have investigated its potential as a privileged motif for organocatalysts .
Antimicrobial Activity
Organocatalysis
Antitubercular Activity
Bioactive Heterocyclic Framework
Medicinal Chemistry Applications
Catalyst Development
properties
IUPAC Name |
2-[3-(benzenesulfonyl)indol-1-yl]-N-(2-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17FN2O3S/c23-18-11-5-6-12-19(18)24-22(26)15-25-14-21(17-10-4-7-13-20(17)25)29(27,28)16-8-2-1-3-9-16/h1-14H,15H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGJSRPNWCNJNCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)NC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.